4-(2-Furoylamino)phenyl 2-furoate

• Molecular Formula: C16H11NO5
• Molecular Weight: 297.26 g/mol
• IUPAC Name: [4-(furan-2-carbonylamino)phenyl] furan-2-carboxylate
• InChI: InChI=1S/C16H11NO5/c18-15(13-3-1-9-20-13)17-11-5-7-12(8-6-11)22-16(19)14-4-2-10-21-14/h1-10H,(H,17,18)
• InChI Key: RPQQSWRWBLHKJP-UHFFFAOYSA-N
• SMILES: C1=COC(=C1)C(=O)NC2=CC=C(C=C2)OC(=O)C3=CC=CO3

Description

4-(2-Furoylamino)phenyl 2-furoate, also known as FFAF, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. FFAF is a white crystalline solid that is soluble in organic solvents and has a molecular weight of 324.31 g/mol.

Mechanism of Action

The mechanism of action of 4-(2-Furoylamino)phenyl 2-furoate is not fully understood, but it is believed to involve the inhibition of key enzymes and signaling pathways in cells. 4-(2-Furoylamino)phenyl 2-furoate has been shown to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division. By inhibiting topoisomerase II, 4-(2-Furoylamino)phenyl 2-furoate can induce DNA damage and cell death. 4-(2-Furoylamino)phenyl 2-furoate has also been shown to inhibit the activity of NF-κB, a transcription factor that regulates the expression of genes involved in inflammation and immune response.
Biochemical and Physiological Effects:
4-(2-Furoylamino)phenyl 2-furoate has been shown to have various biochemical and physiological effects in cells and organisms. In cancer cells, 4-(2-Furoylamino)phenyl 2-furoate has been shown to induce apoptosis and inhibit cell proliferation. Inflammatory cells, 4-(2-Furoylamino)phenyl 2-furoate has been shown to inhibit the production of pro-inflammatory cytokines and reduce inflammation. Additionally, 4-(2-Furoylamino)phenyl 2-furoate has been shown to have antimicrobial properties, inhibiting the growth of various bacteria and fungi.

Advantages and Limitations for Lab Experiments

4-(2-Furoylamino)phenyl 2-furoate has several advantages for lab experiments, including its high solubility in organic solvents and its ability to inhibit the activity of key enzymes and signaling pathways in cells. However, 4-(2-Furoylamino)phenyl 2-furoate also has limitations, including its complex synthesis process and potential toxicity at high concentrations.

Future Directions

There are several future directions for the study of 4-(2-Furoylamino)phenyl 2-furoate. One direction is the development of new drugs based on 4-(2-Furoylamino)phenyl 2-furoate for the treatment of cancer and inflammatory diseases. Another direction is the investigation of the mechanism of action of 4-(2-Furoylamino)phenyl 2-furoate, including its interactions with key enzymes and signaling pathways in cells. Additionally, the study of 4-(2-Furoylamino)phenyl 2-furoate as an antimicrobial agent and its potential use in food preservation could be explored. Finally, the synthesis of 4-(2-Furoylamino)phenyl 2-furoate analogs and derivatives could lead to the discovery of new compounds with improved properties and applications.

Synthesis Methods

4-(2-Furoylamino)phenyl 2-furoate can be synthesized through a multi-step reaction process. The starting material for the synthesis is 2-furoic acid, which is reacted with thionyl chloride to form 2-furoyl chloride. The 2-furoyl chloride is then reacted with 4-aminophenol to form 4-(2-furoylamino)phenol. Finally, 4-(2-furoylamino)phenol is esterified with furoic acid to form 4-(2-Furoylamino)phenyl 2-furoate. The synthesis of 4-(2-Furoylamino)phenyl 2-furoate is a complex process that requires careful control of reaction conditions and purification steps to obtain a high yield and purity of the final product.

Scientific Research Applications

4-(2-Furoylamino)phenyl 2-furoate has shown potential applications in various fields of scientific research. One of the most promising applications of 4-(2-Furoylamino)phenyl 2-furoate is in the development of new drugs for the treatment of cancer. 4-(2-Furoylamino)phenyl 2-furoate has been shown to inhibit the growth of cancer cells by inducing apoptosis, a process of programmed cell death. 4-(2-Furoylamino)phenyl 2-furoate has also been studied for its potential use as an anti-inflammatory agent, as it can inhibit the production of pro-inflammatory cytokines. Additionally, 4-(2-Furoylamino)phenyl 2-furoate has been investigated for its antimicrobial properties, as it has been shown to inhibit the growth of various bacteria and fungi.